Cas no 848133-07-3 (2-Butenoic acid, 4-iodo-, 1,1-dimethylethyl ester, (2E)-)

• Product name: 2-Butenoic acid, 4-iodo-, 1,1-dimethylethyl ester, (2E)-
• CAS No: 848133-07-3
• MF: C₈H₁₃IO₂
• MW: 268.092095136642
• CID: 4220580
• PubChem ID: 170984957

2-Butenoic acid, 4-iodo-, 1,1-dimethylethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-iodo-, 1,1-dimethylethyl ester, (2E)-
• Isopropyl (e)-4-iodobut-2-enoate
• DB-142536
• 848133-07-3

• Inchi： InChI=1S/C7H11IO2/c1-6(2)10-7(9)4-3-5-8/h3-4,6H,5H2,1-2H3/b4-3+
• InChI Key： ZCTFGJVFRPCDHP-ONEGZZNKSA-N

Computed Properties

• Exact Mass: 253.98038Da
• Monoisotopic Mass: 253.98038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų